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A Comparative Guide to Potassium Hydrogen Tartrate and Potassium Bitartrate as pH

Standards

A Note on Nomenclature: Unraveling a Common
Misconception
In the realm of analytical chemistry and buffer standards, precision in terminology is

paramount. It is a common point of confusion, but "potassium hydrogen tartrate" and

"potassium bitartrate" are, in fact, two names for the exact same chemical compound.[1][2][3]

This guide will therefore treat these terms as synonymous, referring to the potassium acid salt

of L-(+)-tartaric acid with the chemical formula KC₄H₅O₆.[1][2][3] This substance is also widely

known as cream of tartar.[1] It serves as a primary reference standard for pH buffers, as

recognized by the National Institute of Standards and Technology (NIST).[1]

Physicochemical Properties
Potassium hydrogen tartrate is a white crystalline powder with a slightly acidic taste.[3] It is a

byproduct of winemaking, crystallizing in wine casks during the fermentation of grape juice. Its

low solubility in cold water is a key characteristic. The fundamental physicochemical properties

are summarized in the table below.
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Property Value

Chemical Formula KC₄H₅O₆

Molar Mass 188.18 g/mol [4]

Appearance White crystalline powder[3]

Density 1.954 g/cm³ at 25 °C

Solubility in Water 5.7 g/L at 20 °C[2], 61 g/L at 100 °C[3]

pH of Saturated Solution 3.557 at 25 °C[1][2]

Performance as a pH Standard
A saturated solution of potassium hydrogen tartrate is a convenient and reliable pH standard,

particularly for the acidic range.[1] The pH of this and other molar solutions of potassium
hydrogen tartrate has been precisely determined over a range of temperatures.

pH of Potassium Hydrogen Tartrate Solutions at Various
Temperatures
The following table presents the certified pH values for various concentrations of potassium
hydrogen tartrate solutions at different temperatures, as established by studies from the

National Bureau of Standards (now NIST).[1]
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Temperature
(°C)

Saturated
Solution
(approx. 0.034
M at 25°C)

0.03 M
Solution

0.02 M
Solution

0.01 M
Solution

0 - - - 3.66

10 - - 3.60 3.62

20 3.56 3.57 3.58 3.59

25 3.557[1][2] 3.56 3.57 3.58

30 3.55 3.55 3.56 3.57

40 3.55 3.55 3.55 3.56

50 3.55 3.55 3.55 3.56

60 3.56 3.56 3.56 3.57

95 3.61 - - -

Experimental Protocols
Accurate preparation of pH standard solutions is critical for precise pH measurements. The

following are detailed methodologies for preparing potassium hydrogen tartrate buffer

solutions.

Preparation of a Saturated Potassium Hydrogen Tartrate
Solution (NIST Protocol)

Add an excess of high-purity potassium hydrogen tartrate to distilled water in a glass-

stoppered bottle or flask. A 100% excess of the salt is recommended to ensure saturation.

(Approximately 1.4 g per 100 mL of water at 25 °C).

Shake vigorously for several minutes to facilitate dissolution and achieve saturation.

Allow the excess solid to settle.

Decant the clear supernatant solution for use. If necessary, the solution can be filtered.
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Store the prepared solution in a tightly sealed, glass-stoppered borosilicate glass bottle to

prevent contamination and changes in concentration.

Preparation of a 0.01 Molal Potassium Hydrogen Tartrate
Solution (NIST Protocol)

Weigh 1.883 g of undried, high-purity potassium hydrogen tartrate (air weight).

Add the weighed salt to 1000.0 g of distilled water.

Mix thoroughly until all the salt has dissolved.

Alternatively, for a 1-liter solution:

Weigh 1.878 g of undried, high-purity potassium hydrogen tartrate (air weight).

Transfer the salt to a 1-liter volumetric flask.

Fill the flask to the mark with distilled water.

Shake the flask until all the salt is dissolved and the solution is homogeneous.

Chemical Equilibria and Experimental Workflow
The buffering action of potassium hydrogen tartrate is governed by the dissociation of the

hydrogen tartrate ion. The following diagrams illustrate the chemical equilibrium and a typical

experimental workflow for pH meter calibration.

Tartaric Acid Hydrogen Tartrate IonpKa₁ ≈ 2.89

Tartrate IonpKa₂ ≈ 4.40

Hydrogen Ion
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Caption: Chemical equilibria of tartaric acid in solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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